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Compound of Interest

Compound Name: AuM1Phe

Cat. No.: B12376159 Get Quote

The designation "AuM1Phe" does not correspond to a standardized or publicly documented

chemical entity. An extensive search of chemical literature and databases reveals no molecule

with this specific name. The nomenclature suggests a compound comprised of Gold (Au) and

the essential amino acid Phenylalanine (Phe). The "M1" component remains ambiguous and

may denote a specific experimental variant, a muscarinic M1 receptor-targeted gold-

phenylalanine conjugate, or an internal project code.

This guide provides an in-depth analysis of the known chemical interactions between gold and

phenylalanine, which likely form the basis of the queried substance. The information presented

here is synthesized from current scientific literature and is intended for researchers, scientists,

and professionals in drug development.

I. The Chemical Nature of Gold-Phenylalanine
Interactions
The interaction between gold and phenylalanine can result in several types of chemical

structures, primarily gold nanoparticles (AuNPs) and gold nanoclusters (AuNCs) stabilized by

phenylalanine, or coordination complexes.

Gold Nanoparticles and Nanoclusters: Phenylalanine can act as both a reducing agent and a

capping agent in the synthesis of gold nanoparticles. The amino acid can reduce gold salts,

such as chloroauric acid (HAuCl₄), to form elemental gold, which then nucleates and grows

into nanoparticles. The phenylalanine molecules can then stabilize these nanoparticles by
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binding to their surface.[1] The interaction involves the amine and carboxyl groups of

phenylalanine, which can chelate with gold ions.[2] Theoretical studies have investigated the

complexes of phenylalanine with gold clusters of varying atomicity and charge, indicating

that the interactions are partially covalent and partially electrostatic.[3]

Coordination Complexes: Gold, particularly in its +1 or +3 oxidation state, can form

coordination complexes with phenylalanine. The amino and carboxylate groups of

phenylalanine can act as ligands, donating electron pairs to the gold center. The aromatic

phenyl group of phenylalanine can also engage in π–π stacking interactions, which can play

a role in the self-assembly and stabilization of these structures.[2]

II. Structural Characteristics
The precise chemical structure of a gold-phenylalanine complex would depend on the

stoichiometry of the reactants, the oxidation state of gold, and the reaction conditions.

For Phenylalanine-stabilized Gold Nanoparticles: The core consists of a metallic gold

nanoparticle, with phenylalanine molecules adsorbed on the surface. The binding to the

surface likely occurs through the amine and carboxylate groups.

For Gold-Phenylalanine Coordination Complexes: A central gold ion would be coordinated to

one or more phenylalanine molecules. The coordination geometry would be dictated by the

oxidation state of the gold and the nature of other ligands present. For instance, Gold(I)

complexes often exhibit linear geometry, while Gold(III) complexes typically adopt a square

planar geometry.

The structure of the amino acid L-phenylalanine is provided below for reference.

L-Phenylalanine

Property Value

Chemical Formula C₉H₁₁NO₂[4]

IUPAC Name (2S)-2-amino-3-phenylpropanoic acid[4]

Molar Mass 165.19 g/mol
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III. Experimental Characterization
The characterization of gold-phenylalanine complexes typically involves a combination of

spectroscopic and microscopic techniques to elucidate their structure, size, and optical

properties.
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Analytical Technique Information Obtained References

UV-Visible Spectroscopy

Used to monitor the formation

and stability of gold

nanoparticles by observing the

surface plasmon resonance

(SPR) band. Changes in the

absorbance spectra can

indicate ligand exchange

between gold precursors and

phenylalanine.

[1][2]

Transmission Electron

Microscopy (TEM)

Provides direct visualization of

the size, shape, and

morphology of gold

nanoparticles and

nanoclusters.

[1]

Fourier-Transform Infrared

(FTIR) Spectroscopy

Used to identify the functional

groups of phenylalanine

involved in the binding to the

gold surface.

[5]

X-ray Photoelectron

Spectroscopy (XPS)

Can determine the elemental

composition and the oxidation

state of gold in the complexes.

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Provides detailed information

about the chemical

environment of the

phenylalanine molecule upon

interaction with gold.

[5]

Mass Spectrometry (ESI-MS)

Used to determine the mass-

to-charge ratio of the

synthesized complexes,

helping to confirm their

composition.

[5]
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IV. Potential Applications
Gold-phenylalanine complexes are being explored for various applications in sensing and

diagnostics. The fluorescence properties of phenylalanine-gold nanoclusters make them

suitable as sensing platforms for detecting other molecules.[2][6] The biocompatibility of gold

nanoparticles and the biological role of phenylalanine suggest potential applications in

biomedicine, although this area requires further research.

V. Logical Workflow for Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of

gold-phenylalanine complexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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